Cas no 1891827-82-9 (1-(2-bromo-5-methylphenyl)cyclopentane-1-carboxylic acid)

• Product Name: 1-(2-bromo-5-methylphenyl)cyclopentane-1-carboxylic acid
• CAS No: 1891827-82-9
• MF: C₁₃H₁₅BrO₂
• MW: 283.161003351212
• CID: 5837353
• PubChem ID: 117455031
• Update Time: 2025-06-08

1-(2-bromo-5-methylphenyl)cyclopentane-1-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 1-(2-bromo-5-methylphenyl)cyclopentane-1-carboxylic acid
• EN300-1909128
• 1891827-82-9

• Inchi： 1S/C13H15BrO2/c1-9-4-5-11(14)10(8-9)13(12(15)16)6-2-3-7-13/h4-5,8H,2-3,6-7H2,1H3,(H,15,16)
• InChI Key： VJLJDDRSUYAPBW-UHFFFAOYSA-N
• SMILES： BrC1=CC=C(C)C=C1C1(C(=O)O)CCCC1

Computed Properties

• Exact Mass: 282.02554g/mol
• Monoisotopic Mass: 282.02554g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 271
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.9
• Topological Polar Surface Area: 37.3Ų

Additional information on 1-(2-bromo-5-methylphenyl)cyclopentane-1-carboxylic acid

Chemical Profile of 1-(2-bromo-5-methylphenyl)cyclopentane-1-carboxylic acid (CAS No. 1891827-82-9)

1-(2-bromo-5-methylphenyl)cyclopentane-1-carboxylic acid (CAS No. 1891827-82-9) is a specialized organic compound that has garnered significant attention in the field of pharmaceutical and medicinal chemistry due to its unique structural features and potential biological activities. This compound, characterized by a cyclopentane ring substituted with a carboxylic acid group and an aromatic ring bearing bromine and methyl substituents, presents an intriguing scaffold for further chemical manipulation and biological evaluation.

The molecular structure of 1-(2-bromo-5-methylphenyl)cyclopentane-1-carboxylic acid consists of a fused system of a cyclopentane moiety and a phenyl ring, which is further functionalized at the 2-position with a bromine atom and at the 5-position with a methyl group. This specific arrangement of substituents imparts distinct electronic and steric properties to the molecule, making it a valuable candidate for exploring various chemical reactions and biological interactions. The presence of both a carboxylic acid group and an aromatic ring with halogen substituents provides multiple sites for further derivatization, enabling the synthesis of a diverse array of analogs for pharmacological studies.

In recent years, the pharmaceutical industry has shown increasing interest in developing novel therapeutic agents based on cycloalkyl aromatic structures due to their potential to exhibit improved metabolic stability, better bioavailability, and enhanced binding affinity to biological targets. The compound 1-(2-bromo-5-methylphenyl)cyclopentane-1-carboxylic acid aligns with this trend, as its cyclopentane core is known to contribute to favorable pharmacokinetic properties, while the aromatic component offers opportunities for selective interaction with biological receptors.

One of the most compelling aspects of 1-(2-bromo-5-methylphenyl)cyclopentane-1-carboxylic acid is its utility as a building block in drug discovery programs. The bromine atom at the 2-position of the phenyl ring serves as an excellent handle for palladium-catalyzed cross-coupling reactions, such as Suzuki-Miyaura or Buchwald-Hartwig couplings, which are widely employed in the synthesis of biaryl compounds. These types of compounds are prevalent in many successful drugs due to their ability to modulate enzyme activity and receptor binding. Similarly, the carboxylic acid group can be readily converted into esters, amides, or other derivatives through standard esterification or amidation reactions, expanding the chemical space available for exploration.

Recent studies have highlighted the importance of halogenated aromatic compounds in medicinal chemistry, particularly their role as key intermediates in the synthesis of kinase inhibitors and other targeted therapeutics. The structural motif present in 1-(2-bromo-5-methylphenyl)cyclopentane-1-carboxylic acid bears resemblance to several known pharmacophores that have demonstrated efficacy in preclinical models. For instance, derivatives containing similar cycloalkyl-fused aromatic structures have been reported to exhibit inhibitory activity against various kinases, making this compound a promising starting point for developing novel anticancer agents.

The versatility of 1-(2-bromo-5-methylphenyl)cyclopentane-1-carboxylic acid extends beyond its role as a synthetic intermediate; it also holds potential as an active pharmaceutical ingredient (API) or as a lead compound for further optimization. The combination of electronic effects from the bromine and methyl substituents on the aromatic ring can influence both the reactivity of the carboxylic acid group and the overall binding properties of any resulting derivatives. This tunability makes it an attractive candidate for structure-activity relationship (SAR) studies aimed at identifying more potent and selective therapeutic candidates.

In addition to its pharmaceutical applications, 1-(2-bromo-5-methylphenyl)cyclopentane-1-carboxylic acid may find utility in other areas such as materials science or agrochemical research. The unique structural features of this compound could inspire novel materials with tailored properties or serve as precursors for developing next-generation pesticides with improved efficacy and environmental safety profiles.

The synthesis of 1-(2-bromo-5-methylphenyl)cyclopentane-1-carboxylic acid typically involves multi-step organic transformations starting from commercially available precursors such as bromobenzene derivatives and cyclopentanone. Key synthetic steps often include Friedel-Crafts alkylation or acylation to introduce the methyl group onto the phenyl ring, followed by halogenation at the desired position using reagents like N-bromosuccinimide (NBS). Subsequent formation of the cycloalkyl bond can be achieved through various methods, including Grignard reactions or directed cyclization strategies.

Advances in synthetic methodologies have significantly enhanced the efficiency and scalability of producing 1-(2-bromo-5-methylphenyl)cyclopentane-1-carboxylic acid, allowing researchers to explore its potential more effectively. Modern techniques such as flow chemistry have enabled faster reaction times and improved yields, while green chemistry principles have been adopted to minimize waste and hazardous byproducts. These innovations not only make the synthesis more sustainable but also make it more accessible for academic and industrial research purposes.

The biological evaluation of 1-(2-bromo-5-methylphenyl)cyclopentane-1-carboxylic acid has been limited thus far due to its role primarily as an intermediate; however, preliminary studies suggest that it may exhibit interesting biological properties when further functionalized. For example, derivatives bearing additional substituents on both the cycloalkyl and aromatic moieties could be designed to target specific enzymes or receptors involved in diseases such as cancer or inflammation. Such derivatives might exhibit inhibitory activity against protein kinases or modulate neurotransmitter release depending on their overall structure.

In conclusion,1-(2-bromo-5-methylphenyl)cyclopentane-1-carboxylic acid (CAS No. 1891827-82-9) represents a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a versatile building block for synthesizing novel therapeutic agents, particularly those targeting kinases or other enzymes involved in critical biological pathways. As interest in halogenated aromatic compounds continues to grow,this compound is poised to play an important role in future drug discovery efforts.